Cas no 88531-00-4 (2-Pyridinecarboxamide, N,N-bis(2-chloroethyl)-)
88531-00-4 structure
Product Name:2-Pyridinecarboxamide, N,N-bis(2-chloroethyl)-
CAS No:88531-00-4
MF:C10H12Cl2N2O
MW:247.12108039856
CID:629693
PubChem ID:13090130
Update Time:2025-04-19
2-Pyridinecarboxamide, N,N-bis(2-chloroethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxamide, N,N-bis(2-chloroethyl)-
- N,N-bis(2-chloroethyl)pyridine-2-carboxamide
- DTXSID50517890
- 88531-00-4
- AKOS020916932
- N,N-bis(2-chloroethyl)carbamoyl pyridine
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- Inchi: 1S/C10H12Cl2N2O/c11-4-7-14(8-5-12)10(15)9-3-1-2-6-13-9/h1-3,6H,4-5,7-8H2
- InChI Key: UDMDRZNVQLZUAM-UHFFFAOYSA-N
- SMILES: ClCCN(C(C1C=CC=CN=1)=O)CCCl
Computed Properties
- Exact Mass: 246.0326684g/mol
- Monoisotopic Mass: 246.0326684g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 33.2Ų
2-Pyridinecarboxamide, N,N-bis(2-chloroethyl)- Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
88531-00-4 (2-Pyridinecarboxamide, N,N-bis(2-chloroethyl)-) Related Products
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